Cas no 244234-52-4 (n,n-Dimethylethylenediamine dihydroiodide)

• Product Name: n,n-Dimethylethylenediamine dihydroiodide
• CAS No: 244234-52-4
• MF: C₄H₁₄I₂N₂
• MW: 343.976305484772
• MDL: MFCD32263473
• CID: 4775023
• PubChem ID: 21844749
• Update Time: 2025-10-21

n,n-Dimethylethylenediamine dihydroiodide Chemical and Physical Properties

Names and Identifiers

• n,n-dimethylethylenediamine dihydroiodide
• MFCD32263473
• SCHEMBL7115096
• N,N-Dimethyl-1,2-ethanediammonium iodide
• E83782
• D5616
• 244234-52-4
• N',N'-dimethylethane-1,2-diamine;dihydroiodide
• n,n-Dimethylethylenediamine dihydroiodide

• MDL： MFCD32263473
• Inchi： 1S/C4H12N2.2HI/c1-6(2)4-3-5;;/h3-5H2,1-2H3;2*1H
• InChI Key： BAMDIFIROXTEEM-UHFFFAOYSA-N
• SMILES： I.I.N(C)(C)CCN

Computed Properties

• Exact Mass: 343.92464g/mol
• Monoisotopic Mass: 343.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 26.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

n,n-Dimethylethylenediamine dihydroiodide Security Information

• Signal Word：warning
• Hazard Statement： H315+H319
• Warning Statement： P264+P280+P302+P352+P332+P313+P362+P364+P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on n,n-Dimethylethylenediamine dihydroiodide

Research Briefing on N,N-Dimethylethylenediamine Dihydroiodide (CAS: 244234-52-4) in Chemical Biology and Pharmaceutical Applications

N,N-Dimethylethylenediamine dihydroiodide (CAS: 244234-52-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This briefing synthesizes recent advancements and applications of this compound, focusing on its role in drug development, chemical synthesis, and biological studies. The compound's unique properties, including its dual iodide counterions and tertiary amine structure, make it a versatile reagent and intermediate in various research contexts.

Recent studies have highlighted the utility of N,N-Dimethylethylenediamine dihydroiodide in the synthesis of novel pharmaceutical agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of iodinated contrast agents for medical imaging. The research team utilized the compound's iodine-rich structure to enhance radiopacity while maintaining low toxicity, a critical balance in diagnostic imaging applications.

In chemical biology, this compound has shown promise as a building block for the creation of targeted drug delivery systems. A study published in Bioconjugate Chemistry (2024) reported its successful incorporation into pH-sensitive drug carriers, where the dimethylamino groups facilitated endosomal escape of therapeutic payloads. The dihydroiodide form provided improved solubility characteristics compared to other salt forms, addressing a common challenge in formulation development.

The compound's mechanism of action in biological systems has been further elucidated through recent structural biology investigations. Cryo-EM studies have revealed that derivatives of N,N-Dimethylethylenediamine dihydroiodide can interact with specific protein targets, particularly those involved in neurotransmitter regulation. This finding, published in Nature Structural & Molecular Biology (2023), opens new avenues for neurological drug discovery.

From a synthetic chemistry perspective, advances in the production and purification of N,N-Dimethylethylenediamine dihydroiodide have been achieved. A 2024 patent application describes an improved crystallization method that yields higher purity material with consistent particle size distribution, addressing previous batch-to-batch variability issues. This technological advancement is particularly relevant for scale-up in pharmaceutical manufacturing.

Ongoing clinical research is exploring the therapeutic potential of compounds derived from N,N-Dimethylethylenediamine dihydroiodide. Phase I trials investigating its use in radioiodination therapies for thyroid disorders have shown promising safety profiles, according to preliminary results presented at the 2024 American Thyroid Association annual meeting. The dihydroiodide form appears to offer superior stability compared to mono-iodide analogs under physiological conditions.

In conclusion, N,N-Dimethylethylenediamine dihydroiodide (CAS: 244234-52-4) continues to demonstrate significant value across multiple research domains. Its applications span from fundamental chemical biology studies to advanced pharmaceutical development, with recent progress particularly notable in medical imaging and targeted drug delivery. Future research directions may focus on expanding its utility in radiopharmaceuticals and exploring novel derivatives with enhanced biological activity.